(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C27H24O9/c1-30-18-7-6-8-19(31-2)24(18)27(29)35-16-9-10-17-20(14-16)36-21(25(17)28)11-15-12-22(32-3)26(34-5)23(13-15)33-4/h6-14H,1-5H3/b21-11-
• InChI Key: MRNNPVYPNDYARH-NHDPSOOVSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=C(C(=C4)OC)OC)OC)O3
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=C(C(=C4)OC)OC)OC)/O3
• Molecular Formula: C27H24O9
• Molecular Weight: 492.5 g/mol
• CAS No.: 858770-04-4

Description

(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate is a useful research compound. Its molecular formula is C27H24O9 and its molecular weight is 492.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on derivatives of similar structural frameworks, such as benzylidene-dihydrothiazolyl amino acids and their derivatives, demonstrates their potential antimicrobial activity. These compounds have been synthesized, characterized, and screened for antimicrobial effectiveness against gram-positive and gram-negative bacteria, showing moderate to good activity in some cases, comparable to standard drugs like Ampicillin, albeit lower than Ciprofloxacin. This suggests potential applications in developing new antimicrobial agents (Pansare Dattatraya & Shinde Devanand, 2015).

Synthetic Applications and Chemical Reactivity

Another area of interest is the synthetic transformation and chemical reactivity of similar compounds. For example, the synthesis and reactions of benzofuranyl derivatives have been explored, revealing possibilities for creating diverse chemical entities through reactions like CLAISEN condensation and subsequent transformations to yield pyrazole and isoxazole derivatives. This research underscores the versatility of such compounds in synthetic organic chemistry, offering pathways to a wide range of chemical structures with potential biological activities (A. Mustafa, O. H. Hishmat, & M. M. B. Younes, 1970).

Potential in Organic Electronics and Catalysis

Investigations into N-heterocyclic carbene (NHC) complexes of molybdenum containing similar benzofuran units have highlighted their stability and reactivity under oxidative conditions. These complexes exhibit remarkable activity and selectivity as olefin epoxidation catalysts, suggesting applications in organic electronics and catalysis. Such research points to the potential of incorporating benzofuran derivatives into metal-organic frameworks for catalytic applications, demonstrating the utility of these compounds in advanced material science (Shenyu Li et al., 2010).